Cas no 84289-48-5 (Pyrimidine, 4-(phenylmethoxy)-2-[(phenylmethyl)thio]-)

Pyrimidine, 4-(phenylmethoxy)-2-[(phenylmethyl)thio]- structure
84289-48-5 structure
Product Name:Pyrimidine, 4-(phenylmethoxy)-2-[(phenylmethyl)thio]-
CAS No:84289-48-5
MF:C18H16N2OS
MW:308.397442817688
CID:733295
PubChem ID:295890
Update Time:2025-04-19

Pyrimidine, 4-(phenylmethoxy)-2-[(phenylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4-(phenylmethoxy)-2-[(phenylmethyl)thio]-
    • 2-benzylsulfanyl-4-phenylmethoxypyrimidine
    • DTXSID00304358
    • 4-(Benzyloxy)-2-(benzylsulfanyl)pyrimidine
    • 84289-48-5
    • NSC-165512
    • NSC165512
    • Inchi: 1S/C18H16N2OS/c1-3-7-15(8-4-1)13-21-17-11-12-19-18(20-17)22-14-16-9-5-2-6-10-16/h1-12H,13-14H2
    • InChI Key: ZIKYGEGJCPUQMO-UHFFFAOYSA-N
    • SMILES: S(C1=NC=CC(=N1)OCC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 308.09800
  • Monoisotopic Mass: 308.09833431g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 60.3Ų

Experimental Properties

  • PSA: 60.31000
  • LogP: 4.34790
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